Cas no 73340-78-0 (Adenosine, 8-phenyl-)

Adenosine, 8-phenyl- structure
Adenosine, 8-phenyl- structure
Product Name:Adenosine, 8-phenyl-
CAS No:73340-78-0
MF:C16H17N5O4
MW:343.337282896042
CID:575386
PubChem ID:336708
Update Time:2025-04-19

Adenosine, 8-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 8-phenyl-
    • 2-(6-amino-8-phenylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • 2-(6-amino-8-phenyl-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • 8-Phenyl-adenosin
    • 8-phenyl-adenosine
    • 8-Phenyladenosine
    • AC1L7K6S
    • CHEBI:297687
    • NCI60_003146
    • NSC351730
    • DTXSID50319917
    • CHEMBL332282
    • (2R,3R,4S,5R)-2-(6-amino-8-phenyl-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • MLS003389481
    • SMR002049131
    • 73340-78-0
    • NSC-351730
    • Inchi: 1S/C16H17N5O4/c17-13-10-15(19-7-18-13)21(14(20-10)8-4-2-1-3-5-8)16-12(24)11(23)9(6-22)25-16/h1-5,7,9,11-12,16,22-24H,6H2,(H2,17,18,19)
    • InChI Key: VPKLCUYVISQZJY-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C2=C(C(N)=NC=N2)N=C1C1C=CC=CC=1)O)O

Computed Properties

  • Exact Mass: 343.12821
  • Monoisotopic Mass: 343.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • Density: 1.75
  • Boiling Point: 722.2°C at 760 mmHg
  • Flash Point: 390.6°C
  • Refractive Index: 1.816
  • PSA: 139.54
  • LogP: 0.26820
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